Cas no 338998-93-9 (4,4,5,5-Tetramethyl-2-(5-methylfuran-2-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(5-methylfuran-2-yl)-1,3,2-dioxaborolane
• CAS No: 338998-93-9
• MF: C₁₁H₁₇BO₃
• MW: 208.061883687973
• MDL: MFCD03094689
• CID: 67740
• PubChem ID: 2736881
• Update Time: 2025-11-01

4,4,5,5-Tetramethyl-2-(5-methylfuran-2-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(5-methylfuran-2-yl)-1,3,2-dioxaborolane
• 5-Methylfuran-2-boronic acid pinacol ester
• 2-Methylfurane-5-boronic acid pinacol ester
• 5-methyl-2-furanboronic acid pinacol ester
• (5-Methylfuran-2-yl)boronic Acid Pinacol Ester
• 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan
• 4,4,5,5-Tetramethyl-2-(5-methyl-2-furanyl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(5-methyl-2-furyl)-1,3,2-dioxaborolane
• 5-Methylfuran-2-boronic acid, pinacol ester
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(5-methyl-2-furanyl)-
• 2-METHYLFURAN-5-BORONIC ACID PINACOL ESTER
• 2-
• A6005
• 5-METHYL-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXOBOROLAN-2-YL)FURAN,2-(5-METHYLFUR-2-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• Z1509631831
• C11H17BO3
• AKOS004113937
• J-019366
• T3582
• MFCD03094689
• CS-W004966
• DTXSID30371674
• AB13349
• 4,4,5,5-Tetramethyl-2-(5-methyl-furan-2-yl)-[1,3,2]dioxaborolane
• FNPZFZKLYGWKLH-UHFFFAOYSA-N
• FT-0763295
• AS-18705
• 5-METHYLFURAN-2-BORONIC ACID PINACOL ESTER 95%
• EN300-191678
• 5-methyl-2-furanboronicacid pinacol ester
• 5-Methyl-2-furanboronic acid pinacol ester, 95%
• SCHEMBL482469
• 5-methyl-2-furyl boronic acid pinacol ester
• 2-Methylfurane-5-boronicacidpinacolester
• SY025286
• 5-METHYLFURAN-2-BORONIC ACID P
• 338998-93-9

• MDL： MFCD03094689
• Inchi： 1S/C11H17BO3/c1-8-6-7-9(13-8)12-14-10(2,3)11(4,5)15-12/h6-7H,1-5H3
• InChI Key： FNPZFZKLYGWKLH-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=C(C)O2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 208.12700
• Monoisotopic Mass: 208.1270746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6

Experimental Properties

• Density: 1.023 g/mL at 25 °C
• Boiling Point: 277.8°C at 760 mmHg
• Refractive Index: n20/D 1.476
• PSA: 31.60000
• LogP: 1.88720

4,4,5,5-Tetramethyl-2-(5-methylfuran-2-yl)-1,3,2-dioxaborolane Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：0-10°C

Additional information on 4,4,5,5-Tetramethyl-2-(5-methylfuran-2-yl)-1,3,2-dioxaborolane

Recent Advances in the Application of 4,4,5,5-Tetramethyl-2-(5-methylfuran-2-yl)-1,3,2-dioxaborolane (CAS: 338998-93-9) in Chemical Biology and Pharmaceutical Research

The compound 4,4,5,5-Tetramethyl-2-(5-methylfuran-2-yl)-1,3,2-dioxaborolane (CAS: 338998-93-9) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic ester derivative, this compound plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules, including pharmaceuticals and bioactive compounds. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the most notable advancements involving this compound is its use in the synthesis of boron-containing drugs. Boron-based compounds have emerged as promising candidates in drug discovery due to their unique binding properties and ability to modulate biological targets. Researchers have successfully utilized 4,4,5,5-Tetramethyl-2-(5-methylfuran-2-yl)-1,3,2-dioxaborolane as a key intermediate in the preparation of boronated small molecules with potent inhibitory effects on specific enzymes and receptors. For instance, a recent study demonstrated its efficacy in the synthesis of proteasome inhibitors, which are being investigated for their potential in cancer therapy.

In addition to its role in drug synthesis, this compound has also been explored for its applications in bioconjugation and labeling techniques. Its boronic ester moiety enables selective reactions with diols and other functional groups, making it a valuable tool for the modification of biomolecules such as proteins, peptides, and carbohydrates. Recent work has shown that 4,4,5,5-Tetramethyl-2-(5-methylfuran-2-yl)-1,3,2-dioxaborolane can be used to develop fluorescent probes and imaging agents, facilitating the study of biological processes at the molecular level.

Furthermore, advancements in the scalability and sustainability of synthetic routes for this compound have been reported. Researchers have developed more efficient catalytic systems and greener reaction conditions to produce 4,4,5,5-Tetramethyl-2-(5-methylfuran-2-yl)-1,3,2-dioxaborolane with higher yields and reduced environmental impact. These improvements are critical for its large-scale application in the pharmaceutical industry, where cost-effectiveness and sustainability are paramount.

Despite these promising developments, challenges remain in the optimization of its pharmacokinetic and pharmacodynamic properties. Ongoing research is focused on enhancing the bioavailability and target specificity of boron-containing compounds derived from this intermediate. Collaborative efforts between chemists, biologists, and pharmacologists are expected to drive further innovations in this area, paving the way for the next generation of boron-based therapeutics.

In conclusion, 4,4,5,5-Tetramethyl-2-(5-methylfuran-2-yl)-1,3,2-dioxaborolane (CAS: 338998-93-9) continues to be a cornerstone in chemical biology and pharmaceutical research. Its multifaceted applications, from drug synthesis to bioconjugation, underscore its importance in advancing scientific knowledge and therapeutic development. As research progresses, this compound is likely to play an even greater role in addressing unmet medical needs and improving patient outcomes.